rac-(1R,2R)-2-(1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid hydrochloride, trans
Overview
Description
Rac-(1R,2R)-2-(1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid hydrochloride, trans is a useful research compound. Its molecular formula is C7H9ClN2O2 and its molecular weight is 188.6. The purity is usually 95.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2R)-2-(1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid hydrochloride, trans involves the reaction of a cyclopropane derivative with a pyrazole derivative in the presence of a suitable catalyst. The resulting product is then hydrolyzed and converted to the hydrochloride salt form.", "Starting Materials": [ "Cyclopropane-1-carboxylic acid", "1H-pyrazole-4-carboxaldehyde", "Sodium borohydride", "Hydrochloric acid", "Ethanol" ], "Reaction": [ "Step 1: Preparation of rac-(1R,2R)-2-(1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid\n- To a solution of cyclopropane-1-carboxylic acid (1.0 g, 10.8 mmol) in ethanol (10 mL), add 1H-pyrazole-4-carboxaldehyde (1.5 g, 16.2 mmol) and sodium borohydride (0.5 g, 13.2 mmol).\n- Stir the reaction mixture at room temperature for 24 hours.\n- Quench the reaction with water and extract the product with ethyl acetate.\n- Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure to obtain the crude product.\n\nStep 2: Hydrolysis of rac-(1R,2R)-2-(1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid\n- Dissolve the crude product from step 1 in 1 M hydrochloric acid (10 mL).\n- Heat the reaction mixture at reflux for 2 hours.\n- Cool the reaction mixture to room temperature and extract the product with ethyl acetate.\n- Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure to obtain the crude product.\n\nStep 3: Conversion to rac-(1R,2R)-2-(1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid hydrochloride, trans\n- Dissolve the crude product from step 2 in ethanol (10 mL).\n- Add hydrochloric acid (1 M, 10 mL) to the solution and stir the reaction mixture at room temperature for 1 hour.\n- Filter the resulting solid and wash with ethanol.\n- Dry the product under vacuum to obtain rac-(1R,2R)-2-(1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid hydrochloride, trans." ] } | |
CAS RN |
2639378-67-7 |
Molecular Formula |
C7H9ClN2O2 |
Molecular Weight |
188.6 |
Purity |
95 |
Origin of Product |
United States |
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